Cas no 3213-50-1 (ethyl 2-cyano-2-cyclohexylacetate)

Ethyl 2-cyano-2-cyclohexylacetate is a versatile ester compound featuring a cyclohexyl group and a cyano functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The presence of both the cyano and ester moieties allows for further functionalization, enabling applications in cyclization reactions, nucleophilic substitutions, and the synthesis of heterocyclic compounds. The cyclohexyl group contributes to steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. This compound is typically used under controlled conditions due to its reactivity, and its purity is critical for consistent performance in laboratory and industrial processes.
ethyl 2-cyano-2-cyclohexylacetate structure
3213-50-1 structure
Product Name:ethyl 2-cyano-2-cyclohexylacetate
CAS No:3213-50-1
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD03412599
CID:318213
PubChem ID:239612
Update Time:2025-11-02

ethyl 2-cyano-2-cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,a-cyano-, ethyl ester
    • ethyl 2-cyano-2-cyclohexylacetate
    • 1-cyano-1-ethoxycarbonyl-1-cyclohexylmethane
    • Cyan-cyclohexyl-essigsaeure-aethylester
    • cyano-cyclohexyl-acetic acid ethyl ester
    • NUYCINUWJWAOFR-UHFFFAOYSA-N
    • EN300-225474
    • SCHEMBL11704069
    • ethyl2-cyano-2-cyclohexylacetate
    • NSC-44911
    • DTXSID00286342
    • AS-61523
    • AKOS005266760
    • 3213-50-1
    • ethyl cyano(cyclohexyl)acetate
    • W18869
    • NSC44911
    • CS-0116778
    • MDL: MFCD03412599
    • Inchi: 1S/C11H17NO2/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h9-10H,2-7H2,1H3
    • InChI Key: NUYCINUWJWAOFR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 195.12600
  • Monoisotopic Mass: 195.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.036
  • Boiling Point: 307.7°C at 760 mmHg
  • Flash Point: 142.9°C
  • Refractive Index: 1.469
  • PSA: 50.09000
  • LogP: 2.26958

ethyl 2-cyano-2-cyclohexylacetate Pricemore >>

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Additional information on ethyl 2-cyano-2-cyclohexylacetate

Ethyl 2-Cyano-2-Cyclohexylacetate (CAS No. 3213-50-1): A Versatile Chemical Intermediate for Modern Applications

Ethyl 2-cyano-2-cyclohexylacetate (CAS No. 3213-50-1) is a specialized organic compound that has gained significant attention in pharmaceutical, agrochemical, and fine chemical industries. This ester derivative, characterized by its cyclohexyl and cyano functional groups, serves as a crucial building block in synthetic chemistry. Its unique molecular structure enables diverse reactivity, making it invaluable for constructing complex molecules.

The growing demand for ethyl 2-cyano-2-cyclohexylacetate synthesis reflects its importance in drug discovery programs. Researchers frequently search for "ethyl 2-cyano-2-cyclohexylacetate applications" as it demonstrates remarkable potential in creating chiral intermediates for bioactive compounds. Recent studies highlight its role in developing novel anti-inflammatory and central nervous system (CNS) active pharmaceuticals, aligning with current healthcare trends focusing on neurological disorders and chronic inflammation management.

From a chemical perspective, ethyl 2-cyano-2-cyclohexylacetate properties include moderate polarity and good solubility in common organic solvents, which facilitates its use in various reaction conditions. The compound's ester moiety provides excellent stability while allowing for selective transformations under mild conditions. These characteristics answer frequent queries about "how to handle ethyl 2-cyano-2-cyclohexylacetate" in laboratory settings, addressing concerns about practical usage among synthetic chemists.

The agrochemical sector shows increasing interest in 3213-50-1 CAS applications for developing next-generation crop protection agents. As sustainable agriculture becomes a global priority, this compound's derivatives demonstrate promising insecticidal and fungicidal activities. This application directly responds to searches for "eco-friendly agrochemical intermediates" and "green chemistry solutions," positioning ethyl 2-cyano-2-cyclohexylacetate as relevant to contemporary environmental challenges.

Manufacturers and suppliers frequently update their catalogs with ethyl 2-cyano-2-cyclohexylacetate price and availability data, reflecting market dynamics. The compound's production typically involves efficient catalytic processes, answering the industrial need for "cost-effective chemical synthesis." Quality specifications often include purity levels above 98%, with HPLC analysis becoming standard practice to meet pharmaceutical-grade requirements.

Recent patent literature reveals innovative uses of 2-cyano-2-cyclohexylacetic acid ethyl ester in material science, particularly in polymer modification and specialty coatings. This expansion into non-traditional applications responds to growing searches for "multifunctional chemical intermediates" and "advanced material precursors." The compound's ability to introduce both hydrophobic (cyclohexyl) and polar (cyano) characteristics makes it particularly valuable for tuning material properties.

Storage and handling recommendations for ethyl 2-cyano-2-cyclohexylacetate emphasize standard laboratory practices, addressing common safety queries. The compound should be kept in tightly sealed containers under inert atmosphere at controlled temperatures. These protocols align with good manufacturing practice (GMP) standards, particularly relevant for users searching for "chemical storage best practices."

The global market for CAS 3213-50-1 shows steady growth, driven by pharmaceutical R&D expenditure and agrochemical innovation. Regional production hubs have emerged in North America, Europe, and Asia, with supply chain optimization becoming a key focus area. This market intelligence directly responds to business queries about "chemical intermediate market trends" and "specialty chemicals distribution networks."

Analytical characterization of ethyl 2-cyano-2-cyclohexylacetate typically involves GC-MS, NMR (1H and 13C), and IR spectroscopy. These standard techniques provide comprehensive quality control data, answering technical questions about "how to analyze ethyl 2-cyano-2-cyclohexylacetate." The compound's distinctive spectral signatures facilitate identification and purity assessment in both research and industrial settings.

Future research directions for 2-cyano-2-cyclohexyl acetic acid ethyl ester include exploring its potential in asymmetric synthesis and biocatalysis. These advanced applications respond to the chemical industry's focus on "stereoselective synthesis" and "enzymatic transformation" methods. The compound's structural features make it an excellent candidate for developing more sustainable synthetic methodologies.

In conclusion, ethyl 2-cyano-2-cyclohexylacetate (CAS No. 3213-50-1) represents a versatile and valuable chemical intermediate with broad applicability across multiple industries. Its unique combination of functional groups enables diverse chemical transformations, while its commercial availability supports both research-scale and industrial applications. As synthetic chemistry continues to evolve, this compound maintains its relevance by adapting to emerging technological needs and sustainability requirements.

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